91-88-3

2-(N-Ethyl-m-toluidino)ethanol

In Stock

• CAS RN:
• 91-88-3

• Formula:
• C11H17NO

• InChI:
• InChI=1S/C11H17NO/c1-3-12(7-8-13)11-6-4-5-10(2)9-11/h4-6,9,13H,3,7-8H2,1-2H3

• InChIKey:
• KRNUKKZDGDAWBF-UHFFFAOYSA-N

• 2-(N-Ethyl-m-toluidino)ethanol, also known as 2-(N-Ethyl-m-toluidino)ethanol, is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.

Isopilosine

Usually In Stock

• CAS RN:
• 491-88-3

• Formula:
• C16H18N2O3

• InChI:
• InChI=1S/C16H18N2O3/c1-18-10-17-8-13(18)7-12-9-21-16(20)14(12)15(19)11-5-3-2-4-6-11/h2-6,8,10,12,14-15,19H,7,9H2,1H3/t12-,14-,15-/m0/s1

• InChIKey:
• DZOVBAVEJYPSLL-QEJZJMRPSA-N

• Isopilosine is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.33 g/mol. The purity is usually 95%.

2,3,5,6-Tetrafluoro-4-methoxybenzonitrile, 97%

In Stock

• CAS RN:
• 5291-88-3

• Formula:
• C8H3F4NO

• InChI:
• InChI=1S/C8H3F4NO/c1-14-8-6(11)4(9)3(2-13)5(10)7(8)12/h1H3

• InChIKey:
• KUTGPEBORSMHHV-UHFFFAOYSA-N

• 2,3,5,6-Tetrafluoro-4-methoxybenzonitrile, 97% is a useful research compound. Its molecular formula is C8H3F4NO and its molecular weight is 205.11 g/mol. The purity is usually 95%.

N-(3-acetylphenyl)-2-(4-chloro-2-methylphenoxy)propanamide

In Stock

• CAS RN:
• 13791-88-3

• Formula:
• C18H18ClNO3

• InChI:
• InChI=1S/C18H18ClNO3/c1-11-9-15(19)7-8-17(11)23-13(3)18(22)20-16-6-4-5-14(10-16)12(2)21/h4-10,13H,1-3H3,(H,20,22)

• InChIKey:
• AUCWPLDCUAFMOQ-UHFFFAOYSA-N

• N-(3-acetylphenyl)-2-(4-chloro-2-methylphenoxy)propanamide is a useful research compound. Its molecular formula is C18H18ClNO3 and its molecular weight is 331.8. The purity is usually 95%.

5,7-Diazaspiro[3.4]octane-6,8-dione

In Stock

• CAS RN:
• 89691-88-3

• Formula:
• C6H8N2O2

• InChI:
• InChI=1S/C6H8N2O2/c9-4-6(2-1-3-6)8-5(10)7-4/h1-3H2,(H2,7,8,9,10)

• InChIKey:
• ILOQJTLRHGYIOU-UHFFFAOYSA-N

• 5,7-Diazaspiro[3.4]octane-6,8-dione is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.14 g/mol. The purity is usually 95%.

4-(Aminomethyl)-2-bromophenol

In Stock

• CAS RN:
• 63491-88-3

• Formula:
• C7H8BrNO

• InChI:
• InChI=1S/C7H8BrNO/c8-6-3-5(4-9)1-2-7(6)10/h1-3,10H,4,9H2

• InChIKey:
• AOZGJQUAZCZJOH-UHFFFAOYSA-N

• 4-(Aminomethyl)-2-bromophenol is a useful research compound. Its molecular formula is C7H8BrNO and its molecular weight is 202.05 g/mol. The purity is usually 95%.

Ethyl 4-bromo-2,2-dimethyl-3-oxobutanoate

In Stock

• CAS RN:
• 63891-88-3

• Formula:
• C8H13BrO3

• InChI:
• InChI=1S/C8H13BrO3/c1-4-12-7(11)8(2,3)6(10)5-9/h4-5H2,1-3H3

• InChIKey:
• XHIXCENTXGJBFA-UHFFFAOYSA-N

• Ethyl 4-bromo-2,2-dimethyl-3-oxobutanoate is a useful research compound. Its molecular formula is C8H13BrO3 and its molecular weight is 237.093. The purity is usually 95%.

N-(3-hydroxyphenyl)-2-methylpropanamide

In Stock

• CAS RN:
• 55791-88-3

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c1-7(2)10(13)11-8-4-3-5-9(12)6-8/h3-7,12H,1-2H3,(H,11,13)

• InChIKey:
• RGSXNBKIMXWTIA-UHFFFAOYSA-N

• N-(3-hydroxyphenyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.

Dimerasulfa

• CAS RN:
• 76391-88-3

• Formula:
• C14H18N4O5S2

• InChI:
• InChI=1S/C14H18N4O5S2/c1-9-13(7-8-24(19,20)21)10(2)17-14(16-9)18-25(22,23)12-5-3-11(15)4-6-12/h3-6H,7-8,15H2,1-2H3,(H,16,17,18)(H,19,20,21)

• InChIKey:
• MOGPSKQQAYUJOK-UHFFFAOYSA-N

• Dimerasulfa, also known as Dimerasulfa, is a useful research compound. Its molecular formula is C14H18N4O5S2 and its molecular weight is 386.5 g/mol. The purity is usually 95%.

Petunidin 3-glucoside

Usually In Stock

• CAS RN:
• 71991-88-3

• Formula:
• C22H23O12+

• InChI:
• InChI=1S/C22H22O12/c1-31-14-3-8(2-12(26)17(14)27)21-15(6-10-11(25)4-9(24)5-13(10)32-21)33-22-20(30)19(29)18(28)16(7-23)34-22/h2-6,16,18-20,22-23,28-30H,7H2,1H3,(H3-,24,25,26,27)/p+1/t16-,18-,19+,20-,22-/m1/s1

• InChIKey:
• CCQDWIRWKWIUKK-QKYBYQKWSA-O

• Petunidin 3-glucoside belongs to the class of organic compounds known as anthocyanidin-3-o-glycosides. These are phenolic compounds containing one anthocyanidin moiety which is O-glycosidically linked to a carbohydrate moiety at the C3-position. Petunidin 3-glucoside is considered to be a practically insoluble (in water) and relatively neutral molecule. Petunidin 3-glucoside has been detected in multiple biofluids, such as urine and blood. Within the cell, petunidin 3-glucoside is primarily located in the cytoplasm. Petunidin 3-glucoside can be converted into petunidin. Outside of the human body, petunidin 3-glucoside can be found in a number of food items such as black elderberry, mango, grape wine, and summer grape. This makes petunidin 3-glucoside a potential biomarker for the consumption of these food products.
  Petunidin 3-O-beta-D-glucoside is an anthocyanin cation th...

Methyl 2-[(pyridin-4-ylmethyl)amino]benzoate

In Stock

• CAS RN:
• 267891-88-3

• Formula:
• C14H14N2O2

• InChI:
• InChI=1S/C14H14N2O2/c1-18-14(17)12-4-2-3-5-13(12)16-10-11-6-8-15-9-7-11/h2-9,16H,10H2,1H3

• InChIKey:
• GMNHZZBEKCHKJE-UHFFFAOYSA-N

• Methyl 2-[(pyridin-4-ylmethyl)amino]benzoate is a useful research compound. Its molecular formula is C14H14N2O2 and its molecular weight is 242.27 g/mol. The purity is usually 95%.

4-(azepan-1-ylsulfonyl)-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide

In Stock

• CAS RN:
• 306291-88-3

• Formula:
• C22H25N3O3S2

• InChI:
• InChI=1S/C22H25N3O3S2/c23-15-19-18-7-3-4-8-20(18)29-22(19)24-21(26)16-9-11-17(12-10-16)30(27,28)25-13-5-1-2-6-14-25/h9-12H,1-8,13-14H2,(H,24,26)

• InChIKey:
• FSKLLEPHQRBRBX-UHFFFAOYSA-N

• 4-(azepan-1-ylsulfonyl)-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide is a useful research compound. Its molecular formula is C22H25N3O3S2 and its molecular weight is 443.58. The purity is usually 95%.

4-(1-benzofuran-2-ylcarbonyl)-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(2-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

In Stock

• CAS RN:
• 636991-88-3

• Formula:
• C25H26N2O5

• InChI:
• InChI=1S/C25H26N2O5/c1-26(2)13-8-14-27-22(17-10-5-7-12-19(17)31-3)21(24(29)25(27)30)23(28)20-15-16-9-4-6-11-18(16)32-20/h4-7,9-12,15,22,29H,8,13-14H2,1-3H3

• InChIKey:
• QMPNLMKNJBCRFV-UHFFFAOYSA-N

• 4-(1-benzofuran-2-ylcarbonyl)-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(2-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C25H26N2O5 and its molecular weight is 434.492. The purity is usually 95%.

N-cyclopentyl-2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893991-88-3

• Formula:
• C19H23N3O3S

• InChI:
• InChI=1S/C19H23N3O3S/c1-24-16-9-7-13(11-17(16)25-2)15-8-10-19(22-21-15)26-12-18(23)20-14-5-3-4-6-14/h7-11,14H,3-6,12H2,1-2H3,(H,20,23)

• InChIKey:
• IWVAPDHELVWGPU-UHFFFAOYSA-N

• N-cyclopentyl-2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C19H23N3O3S and its molecular weight is 373.47. The purity is usually 95%.

6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid

In Stock

• CAS RN:
• 898791-88-3

• Formula:
• C15H20O4

• InChI:
• InChI=1S/C15H20O4/c1-11(2)19-13-9-7-12(8-10-13)14(16)5-3-4-6-15(17)18/h7-11H,3-6H2,1-2H3,(H,17,18)

• InChIKey:
• JSXWOLHWXDLTAQ-UHFFFAOYSA-N

• 6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid is a useful research compound. Its molecular formula is C15H20O4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.

(3R)-4-cyclopropyl-3-hydroxybutanoic acid

In Stock

• CAS RN:
• 2227691-88-3

• Formula:
• C7H12O3

• (3R)-4-cyclopropyl-3-hydroxybutanoic acid is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.2. The purity is usually 95%.

3-(4-((5-methoxy-2,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine

In Stock

• CAS RN:
• 1014091-88-3

• Formula:
• C20H24N6O3S

• InChI:
• InChI=1S/C20H24N6O3S/c1-15-13-16(2)18(14-17(15)29-3)30(27,28)25-11-9-24(10-12-25)19-5-6-20(23-22-19)26-8-4-7-21-26/h4-8,13-14H,9-12H2,1-3H3

• InChIKey:
• VBLPPJFWXIRKBD-UHFFFAOYSA-N

• 3-(4-((5-methoxy-2,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C20H24N6O3S and its molecular weight is 428.51. The purity is usually 95%.

3,5-Dichloro-2-methoxyisonicotinonitrile

In Stock

• CAS RN:
• 1221791-88-3

• Formula:
• C7H4Cl2N2O

• InChI:
• InChI=1S/C7H4Cl2N2O/c1-12-7-6(9)4(2-10)5(8)3-11-7/h3H,1H3

• InChIKey:
• DNMJPGZYWAKIGK-UHFFFAOYSA-N

• 3,5-Dichloro-2-methoxyisonicotinonitrile is a useful research compound. Its molecular formula is C7H4Cl2N2O and its molecular weight is 203.02 g/mol. The purity is usually 95%.

3-(4-butoxy-3-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1234691-88-3

• Formula:
• C20H19ClN2O2

• InChI:
• InChI=1S/C20H19ClN2O2/c1-2-3-11-25-19-10-9-15(12-18(19)21)20-16(14-24)13-23(22-20)17-7-5-4-6-8-17/h4-10,12-14H,2-3,11H2,1H3

• InChIKey:
• AJPZOTNQENWNDW-UHFFFAOYSA-N

• 3-(4-butoxy-3-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C20H19ClN2O2 and its molecular weight is 354.83. The purity is usually 95%.

N-(2-(3-fluorophenyl)-2-methoxyethyl)-3-methoxybenzenesulfonamide

In Stock

• CAS RN:
• 1797891-88-3

• Formula:
• C16H18FNO4S

• InChI:
• InChI=1S/C16H18FNO4S/c1-21-14-7-4-8-15(10-14)23(19,20)18-11-16(22-2)12-5-3-6-13(17)9-12/h3-10,16,18H,11H2,1-2H3

• InChIKey:
• QRYZEUOGNRATQO-UHFFFAOYSA-N

• N-(2-(3-fluorophenyl)-2-methoxyethyl)-3-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C16H18FNO4S and its molecular weight is 339.38. The purity is usually 95%.

5-Fluoro-2-[(oxolan-2-yl)methoxy]pyridine

In Stock

• CAS RN:
• 2201691-88-3

• Formula:
• C10H12FNO2

• InChI:
• InChI=1S/C10H12FNO2/c11-8-3-4-10(12-6-8)14-7-9-2-1-5-13-9/h3-4,6,9H,1-2,5,7H2

• InChIKey:
• CKKOLCRPLMDBCA-UHFFFAOYSA-N

• 5-Fluoro-2-[(oxolan-2-yl)methoxy]pyridine is a useful research compound. Its molecular formula is C10H12FNO2 and its molecular weight is 197.209. The purity is usually 95%.